Cas no 358-52-1 (1-(prop-2-yn-1-yl)cyclohexyl carbamate)

• Product Name: 1-(prop-2-yn-1-yl)cyclohexyl carbamate
• CAS No: 358-52-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 306175
• PubChem ID: 9661
• Update Time: 2025-10-29

1-(prop-2-yn-1-yl)cyclohexyl carbamate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-(2-propyn-1-yl)-, 1-carbamate
• (1-prop-2-ynylcyclohexyl) carbamate
• Esapropimato
• Hexapropymate
• Hexopropynate
• LF 62
• Lunamin
• Merinax
• Modirax
• Propynylcyclohexanol carbamate
• 1-(prop-2-yn-1-yl)cyclohexyl carbamate

• Inchi： 1S/C10H15NO2/c1-2-6-10(13-9(11)12)7-4-3-5-8-10/h1H,3-8H2,(H2,11,12)
• InChI Key： MIRHIEAGDGUXKL-UHFFFAOYSA-N
• SMILES： O(C(N)=O)C1(CC#C)CCCCC1

Computed Properties

• Exact Mass: 181.11000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.7

Experimental Properties

• Density: 1.0918 (rough estimate)
• Melting Point: 99°
• Boiling Point: 314.35°C (rough estimate)
• Refractive Index: 1.5464 (estimate)
• PSA: 52.32000
• LogP: 2.50820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(prop-2-yn-1-yl)cyclohexyl carbamate

1-(Prop-2-Yn-1-Yl)Cyclohexyl Carbamate: A Comprehensive Overview

1-(Prop-2-Yn-1-Yl)Cyclohexyl Carbamate (CAS No. 358-52-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug delivery systems, polymer synthesis, and advanced materials. The molecule consists of a cyclohexane ring substituted with a propargyl group (prop-2-yn-1-yl) and a carbamate functional group, making it a versatile building block for various chemical reactions.

The cyclohexane ring serves as a rigid and stable framework, while the propargyl group introduces reactivity and functionality. The carbamate group, on the other hand, adds flexibility and the ability to form hydrogen bonds, which are crucial for interactions in biological systems. Recent studies have highlighted the importance of such structures in enhancing drug bioavailability and stability. For instance, researchers have explored the use of 1-(prop-2-Yn-1-Yl)cyclohexyl carbamate as a precursor for synthesizing bioactive molecules with improved pharmacokinetic properties.

One of the most promising applications of this compound lies in its role as a versatile intermediate in organic synthesis. The propargyl group is known for its ability to undergo click chemistry reactions, such as the Huisgen cycloaddition, which has been extensively used to construct complex molecules with high efficiency. Recent advancements in click chemistry have further expanded the utility of 1-(prop-2-Yn-1-Yl)cyclohexyl carbamate in synthesizing nanomaterials and stimuli-responsive polymers.

In addition to its synthetic applications, this compound has shown potential in drug delivery systems. The carbamate group can be modified to create biodegradable polymers or nanoparticles that can encapsulate drugs and release them in a controlled manner. Studies published in 2023 have demonstrated that polymers derived from 1-(prop-2-Yn-1-Yl)cyclohexyl carbamate exhibit excellent biocompatibility and degradation profiles, making them suitable for targeted drug delivery applications.

The synthesis of 1-(prop-2-Yn-1-Yl)cyclohexyl carbamate involves a multi-step process that typically starts with the preparation of the cyclohexane derivative followed by functionalization with the propargyl and carbamate groups. Recent research has focused on optimizing these synthesis routes to improve yield and reduce costs. For example, catalytic methods using transition metal catalysts have been employed to enhance the efficiency of key steps in the synthesis process.

Another area of interest is the study of the physical properties of this compound. The combination of the rigid cyclohexane ring and flexible propargyl group results in unique mechanical and thermal properties. Researchers have investigated its potential as a component in high-performance polymers for use in aerospace and automotive industries. Preliminary results indicate that materials incorporating 1-(prop-2-Yn-1-Yl)cyclohexyl carbamate exhibit superior strength-to-weight ratios compared to traditional polymers.

Furthermore, the compound's ability to form supramolecular assemblies has been explored for applications in self-healing materials and responsive surfaces. By leveraging the hydrogen bonding capability of the carbamate group, scientists have developed materials that can autonomously repair damage when exposed to specific stimuli. This property has significant implications for developing sustainable materials with extended lifespans.

In conclusion, 1-(prop-2-Yn-1-Yl)cyclohexyl carbamate (CAS No. 358-52